Cas no 25021-46-9 (Thiazole,4-(4-nitrophenyl)-2-(phenoxymethyl)-)

• Product Name: Thiazole,4-(4-nitrophenyl)-2-(phenoxymethyl)-
• CAS No: 25021-46-9
• MF: C₁₆H₁₂N₂O₃S
• MW: 312.343082427979
• CID: 284672
• PubChem ID: 321977
• Update Time: 2025-04-19

Thiazole,4-(4-nitrophenyl)-2-(phenoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole,4-(4-nitrophenyl)-2-(phenoxymethyl)-
• 4-(4-nitrophenyl)-2-(phenoxymethyl)-1,3-thiazole
• 4-(4-nitro-phenyl)-2-phenoxymethyl-thiazole
• AC1L85FK
• NSC277301
• 25021-46-9
• SMR001831049
• CHEMBL2134240
• DTXSID70313790
• MLS003115473
• NSC-277301

• Inchi： 1S/C16H12N2O3S/c19-18(20)13-8-6-12(7-9-13)15-11-22-16(17-15)10-21-14-4-2-1-3-5-14/h1-9,11H,10H2
• InChI Key： JPISOUWNGXSFFC-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)[N+](=O)[O-])N=C1COC1C=CC=CC=1

Computed Properties

• Exact Mass: 312.05696
• Monoisotopic Mass: 312.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.334
• Boiling Point: 501.3°C at 760 mmHg
• Flash Point: 257°C
• Refractive Index: 1.647
• PSA: 65.26
• LogP: 4.82050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes